Cas no 127168-94-9 (Methyl 2-Benzylisoindoline-5-Carboxylate)

• Product Name: Methyl 2-Benzylisoindoline-5-Carboxylate
• CAS No: 127168-94-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD16621700
• CID: 1224960
• PubChem ID: 23301778
• Update Time: 2025-10-22

Methyl 2-Benzylisoindoline-5-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-, methylester
• methyl 2-benzyl-1,3-dihydroisoindole-5-carboxylate
• methyl 2-benzyl-2,3-dihydro-1H-isoindole-5-carboxylate
• Methyl 2-benzylisoindoline-5-carboxylate
• 2-Benzyl-2,3-dihydro-1H-isoindole-5-carboxylic acid methyl ester
• SCHEMBL1205833
• AS-44846
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(phenylmethyl)-, methyl ester
• AB7460
• methyl 2,3-dihydro-2-(phenyl-methyl)-1H-isoindol-5-carboxylate
• CS-0169270
• 2-benzyl-5-methoxycarbonylisoindoline
• AKOS024010727
• MFCD16621700
• SB65012
• DA-33021
• N-benzyl-5-methoxycarbonylisoindoline
• VYXLSDRIKBTOPY-UHFFFAOYSA-N
• Methyl2-benzylisoindoline-5-carboxylate
• 127168-94-9
• Methyl 2-Benzylisoindoline-5-Carboxylate

• MDL： MFCD16621700
• Inchi： 1S/C17H17NO2/c1-20-17(19)14-7-8-15-11-18(12-16(15)9-14)10-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3
• InChI Key： VYXLSDRIKBTOPY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 267.12600
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 2.92690

Additional information on Methyl 2-Benzylisoindoline-5-Carboxylate

Research Briefing on Methyl 2-Benzylisoindoline-5-Carboxylate (CAS: 127168-94-9): Recent Advances and Applications

Methyl 2-Benzylisoindoline-5-Carboxylate (CAS: 127168-94-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-Benzylisoindoline-5-Carboxylate as a precursor for the synthesis of isoindoline-based kinase inhibitors. The study demonstrated that modifications at the 2-benzyl position could significantly enhance the compound's binding affinity to specific kinase targets, offering new avenues for the treatment of cancer and inflammatory diseases. The researchers employed a combination of computational modeling and in vitro assays to validate their findings, underscoring the compound's potential in targeted therapy.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 2-Benzylisoindoline-5-Carboxylate was utilized in the design of novel neuroprotective agents. The study revealed that derivatives of this compound exhibited potent antioxidant and anti-apoptotic effects in neuronal cell lines, suggesting its applicability in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The researchers emphasized the importance of the carboxylate moiety in enhancing the blood-brain barrier permeability of these derivatives.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Methyl 2-Benzylisoindoline-5-Carboxylate to improve yield and purity. A 2023 study in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using catalytic hydrogenation, which reduced the reliance on hazardous reagents and minimized waste generation. This innovation is expected to facilitate the large-scale production of the compound for industrial and pharmaceutical applications.

In conclusion, Methyl 2-Benzylisoindoline-5-Carboxylate (CAS: 127168-94-9) continues to be a molecule of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable subject for ongoing research. Future studies are likely to explore its utility in additional disease models and further refine its synthetic pathways to meet the growing demand for high-quality pharmaceutical intermediates.